![molecular formula C18H19ClN2O2 B5411029 1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol](/img/structure/B5411029.png)
1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol, also known as JNJ-40411813, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol involves its interaction with the dopamine D2 receptor. This compound acts as a partial agonist of this receptor, which means that it can activate the receptor to a certain extent but not fully. This property allows it to modulate the activity of the receptor in a dose-dependent manner, leading to the desired therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of the dopamine D2 receptor in the brain, leading to changes in neurotransmitter release and synaptic plasticity. This compound has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects in neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol in lab experiments is its high affinity for the dopamine D2 receptor, which allows for precise modulation of receptor activity. However, one limitation of using this compound is its potential toxicity, which requires careful dosing and monitoring in lab experiments.
Future Directions
There are several future directions for research on 1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol. One direction is to further investigate its therapeutic potential in neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to explore its potential as a tool compound for studying dopamine receptor signaling pathways and synaptic plasticity. Additionally, future research could focus on developing more potent and selective derivatives of this compound for therapeutic use.
Synthesis Methods
The synthesis of 1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol involves several steps, including the reaction of 3-chlorobenzoyl chloride with 2-amino-5-methylpyridine to form 1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidine. This intermediate is then reacted with sodium borohydride and acetic acid to produce this compound. The synthesis method has been optimized to ensure high yield and purity of the final product.
Scientific Research Applications
1-(3-chlorobenzoyl)-4-(5-methylpyridin-2-yl)piperidin-4-ol has been studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that this compound has a high affinity for the dopamine D2 receptor and can modulate the activity of this receptor in a dose-dependent manner. This property makes it a potential candidate for the treatment of neurological disorders that involve dopamine dysregulation.
properties
IUPAC Name |
(3-chlorophenyl)-[4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O2/c1-13-5-6-16(20-12-13)18(23)7-9-21(10-8-18)17(22)14-3-2-4-15(19)11-14/h2-6,11-12,23H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYKVCPPYLNYQOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C2(CCN(CC2)C(=O)C3=CC(=CC=C3)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.